Cas no 15506-10-2 (Estra-4,9-dien-3-one,17-hydroxy-7,17-dimethyl-, (7a,17b)- (9CI))

• Product Name: Estra-4,9-dien-3-one,17-hydroxy-7,17-dimethyl-, (7a,17b)- (9CI)
• CAS No: 15506-10-2
• MF: C₂₀H₂₈O₂
• MW: 300.435126304626
• CID: 158536
• PubChem ID: 101678227
• Update Time: 2025-04-19

Estra-4,9-dien-3-one,17-hydroxy-7,17-dimethyl-, (7a,17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Estra-4,9-dien-3-one,17-hydroxy-7,17-dimethyl-, (7a,17b)- (9CI)
• Estra-4,9-dien-3-one,17b-hydroxy-7a,17-dimethyl- (8CI)
• RU 2788
• .DELTA.9-7.ALPHA.,17.ALPHA.-DIMETHYL-19-NORTESTOSTERONE
• UNII-Q8KTT5PHQ5
• 7.ALPHA.,17.ALPHA.-DIMETHYLDIENOLONE
• delta9-7alpha,17alpha-Dimethyl-19-nortestosterone
• 7alpha,17alpha-Dimethyldienolone
• 7.ALPHA.,17.ALPHA.-DIMETHYLESTR-4,9-DIEN-17.BETA.-OL-3-ONE
• Q8KTT5PHQ5
• Estra-4,9-dien-3-one, 17beta-hydroxy-7alpha,17-dimethyl-
• ESTRA-4,9-DIEN-3-ONE, 17.BETA.-HYDROXY-7.ALPHA.,17-DIMETHYL-
• Estra-4,9-dien-3-one, 17-hydroxy-7,17-dimethyl-, (7alpha,17beta)-
• Dimethyldienolone
• ESTRA-4,9-DIEN-3-ONE, 17-HYDROXY-7,17-DIMETHYL-, (7.ALPHA.,17.BETA.)-
• RU-2788
• 15506-10-2
• DTXSID401336307
• 7alpha,17alpha-Dimethylestr-4,9-dien-17beta-ol-3-one

• Inchi： 1S/C20H28O2/c1-12-10-13-11-14(21)4-5-15(13)16-6-8-19(2)17(18(12)16)7-9-20(19,3)22/h11-12,17-18,22H,4-10H2,1-3H3/t12-,17+,18-,19+,20+/m1/s1
• InChI Key： NDTOIEPBCIVPTI-ZGPIAVDESA-N
• SMILES： O[C@@]1(C)CC[C@H]2[C@@H]3[C@H](C)CC4=CC(CCC4=C3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 300.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 52.54